Cas no 64287-15-6 (1-(2,5-difluorophenyl)butane-1,3-dione)

• Product Name: 1-(2,5-difluorophenyl)butane-1,3-dione
• CAS No: 64287-15-6
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 1681318
• PubChem ID: 43089601
• Update Time: 2025-04-21

1-(2,5-difluorophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(2,5-difluorophenyl)-
• 1-(2,5-difluorophenyl)butane-1,3-dione
• AKOS009112639
• 64287-15-6
• CS-0275760
• EN300-1126199

• Inchi： 1S/C10H8F2O2/c1-6(13)4-10(14)8-5-7(11)2-3-9(8)12/h2-3,5H,4H2,1H3
• InChI Key： SYXXDOCLDWASNH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(CC(C)=O)=O)F

Computed Properties

• Exact Mass: 198.04924
• Monoisotopic Mass: 198.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 34.14